Cas no 1240580-82-8 (Methyl 4-[(3,5-dibromo-1H-1,2,4-triazol-1-yl)methyl]benzoate)

• Product Name: Methyl 4-[(3,5-dibromo-1H-1,2,4-triazol-1-yl)methyl]benzoate
• CAS No: 1240580-82-8
• MF: C₁₁H₉Br₂N₃O₂
• MW: 375.016060590744
• MDL: MFCD16811166
• CID: 4690532
• Update Time: 2025-05-22

Methyl 4-[(3,5-dibromo-1H-1,2,4-triazol-1-yl)methyl]benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-[(3,5-dibromo-1H-1,2,4-triazol-1-yl)methyl]benzoate
• COC(=O)C1=CC=C(CN2N=C(Br)N=C2Br)C=C1
• Methyl 4-[(dibromo-1H-1,2,4-triazol-1-yl)methyl]benzoate

• MDL： MFCD16811166
• Inchi： 1S/C11H9Br2N3O2/c1-18-9(17)8-4-2-7(3-5-8)6-16-11(13)14-10(12)15-16/h2-5H,6H2,1H3
• InChI Key： XOWFZEFKPISAEI-UHFFFAOYSA-N
• SMILES： BrC1=NC(=NN1CC1C=CC(C(=O)OC)=CC=1)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 298
• Topological Polar Surface Area: 57

Additional information on Methyl 4-[(3,5-dibromo-1H-1,2,4-triazol-1-yl)methyl]benzoate

Recent Advances in the Study of Methyl 4-[(3,5-dibromo-1H-1,2,4-triazol-1-yl)methyl]benzoate (CAS: 1240580-82-8)

Methyl 4-[(3,5-dibromo-1H-1,2,4-triazol-1-yl)methyl]benzoate (CAS: 1240580-82-8) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique triazole and benzoate functional groups, has shown promising potential in various therapeutic applications, including antimicrobial and anticancer activities. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its biological efficacy.

One of the key findings in recent research is the compound's ability to inhibit specific enzymatic pathways critical for microbial survival. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that Methyl 4-[(3,5-dibromo-1H-1,2,4-triazol-1-yl)methyl]benzoate exhibits potent inhibitory effects against bacterial DNA gyrase, a target for novel antibiotics. The study highlighted the compound's high selectivity and low cytotoxicity, making it a viable candidate for further development.

In addition to its antimicrobial properties, recent investigations have explored its potential in oncology. A preprint article from BioRxiv (2024) reported that this compound induces apoptosis in certain cancer cell lines by disrupting mitochondrial function. The researchers utilized advanced techniques such as molecular docking and in vitro assays to validate these findings, suggesting a new avenue for cancer therapy.

The synthesis of Methyl 4-[(3,5-dibromo-1H-1,2,4-triazol-1-yl)methyl]benzoate has also been a focal point of recent research. A team from the University of Cambridge developed a more efficient and scalable synthetic route, as detailed in a 2023 Organic Letters publication. This new method reduces the number of steps and improves yield, addressing previous challenges in large-scale production.

Despite these advancements, challenges remain. For instance, the compound's pharmacokinetic properties, such as bioavailability and metabolic stability, require further optimization. Ongoing studies are employing computational modeling and structure-activity relationship (SAR) analyses to design derivatives with enhanced therapeutic profiles.

In conclusion, Methyl 4-[(3,5-dibromo-1H-1,2,4-triazol-1-yl)methyl]benzoate represents a promising scaffold in medicinal chemistry. Its dual functionality and broad-spectrum activity make it a valuable subject for future research. Continued efforts in synthesis optimization, mechanistic studies, and preclinical testing will be crucial to unlocking its full therapeutic potential.